Cas no 1643564-26-4 (5-Bromo-2-(cyano-13C, 15N))thiazole)

• Product Name: 5-Bromo-2-(cyano-13C, 15N))thiazole
• CAS No: 1643564-26-4
• MF: C₄HBrN₂S
• MW: 191.019201993942
• CID: 6810912
• PubChem ID: 133550862
• Update Time: 2025-03-06

5-Bromo-2-(cyano-13C, 15N))thiazole Chemical and Physical Properties

Names and Identifiers

• CS-18548
• 5-Bromo-2-(cyano-13C, 15N))thiazole
• 1643564-26-4

• Inchi： 1S/C4HBrN2S/c5-3-2-7-4(1-6)8-3/h2H/i1+1,6+1
• InChI Key： QSJXJKZBIOQIDK-JQBJTBFPSA-N
• SMILES： BrC1=CN=C([13C]#[15N])S1

Computed Properties

• Exact Mass: 189.90477Da
• Monoisotopic Mass: 189.90477Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų